
Technical Support Center:
Trichlorotrifluoroethane (CFC-113) Compatibility

Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ethane, trichlorotrifluoro-

CAS No.: 26523-64-8

Cat. No.: B12328519

Get Quote

Status: Active Ticket ID: CHEM-CFC113-COMPAT Assigned Specialist: Senior Application

Scientist Context: Legacy Solvent Support / Analytical Method Validation

Executive Summary & Operational Context
Trichlorotrifluoroethane (CFC-113) is a halogenated, non-polar solvent historically used for

degreasing and specific analytical extractions (e.g., oil and grease in water). While largely

phased out under the Montreal Protocol due to ozone depletion, it remains in use for specific

legacy pharmacopeial methods and critical cleaning applications where validated alternatives

(like S-316) are not yet implemented.

The Core Challenge: CFC-113 is an aggressive solvent toward amorphous polymers and

elastomers. It functions by infiltrating the polymer matrix, causing rapid swelling, plasticizer

extraction, and stress cracking. Do not assume compatibility based on "general chemical

resistance."
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Critical Compatibility Matrix
Data aggregated from standard resistance tables (Parker, Cole-Parmer, DuPont).

Elastomers (O-Rings, Gaskets, Seals)
Material Compatibility Rating Technical Notes

FFKM (Kalrez®/Chemraz®) Excellent

The gold standard. No swelling

or degradation. Recommended

for HPLC pump seals.

PTFE (Teflon®) Excellent

Chemically inert. Use for

gaskets/liners. Note: Poor

elasticity (creep) compared to

elastomers.

FKM (Viton® A) Good/Conditional

Generally resistant but exhibits

minor swelling. Acceptable for

static seals; risky for dynamic

precision seals (e.g.,

plungers).

Buna-N (Nitrile) Poor

Significant swelling. The

solvent extracts oils from the

rubber, causing it to become

brittle after drying.

EPDM Severe Incompatibility

Rapid, gross swelling. Material

integrity fails quickly. Do not

use.

Neoprene Poor
Swells and softens. Not

recommended.

Plastics (Tubing, Filtration, Housings)
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Material Compatibility Rating Technical Notes

PVDF (Kynar®) Excellent

High mechanical strength and

chemical resistance. Ideal for

rigid piping/fittings.

PCTFE (Kel-F®) Excellent
Historically the preferred valve

seat material for CFC handling.

Nylon (PA) Good

Generally resistant, but verify

specific grade (Nylon 6/6 vs.

11).

Polypropylene (PP) Fair/Conditional

Usable at room temperature.

High temperatures (>40°C)

induce softening and swelling.

PVC (Flexible) Restricted

Leaching Hazard. CFC-113

extracts phthalate plasticizers,

hardening the tubing and

contaminating analytical

samples.

Polystyrene (PS) Incompatible

Dissolves or crazes

immediately. Do not use PS

serological pipettes or petri

dishes.

Polycarbonate (PC) Incompatible

Immediate stress cracking

(crazing). Do not use PC

filtration holders.

Troubleshooting Guide (FAQ)
Issue 1: "My HPLC pressure is fluctuating, and the pump
seized."
Diagnosis: Elastomer Swelling.[1] If you are using standard FKM (Viton) seals in your pump

head, CFC-113 likely caused them to swell by 5-10%. In a dynamic seal (moving plunger), this

tolerance loss causes seizing. Corrective Action:
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Immediate: Stop the pump. Do not force it.

Replace: Switch to FFKM (Kalrez) seals or PTFE-polymer composite seals (e.g., Opti-Seal).

Verify: Check the check-valve cartridges; if they utilize PEEK seats, they are safe. If they use

Kel-F (PCTFE), they are also safe.

Issue 2: "I see 'ghost peaks' in my GC-MS/NMR spectra."
Diagnosis: Plasticizer Leaching. You are likely using flexible PVC (Tygon®) or lower-grade

silicone tubing for solvent transfer. CFC-113 is a potent extraction solvent; it strips phthalates

(like DEHP) from the tubing wall into your sample. Corrective Action:

Replace Tubing: Switch to PTFE (rigid) or FEP-lined tubing.

Wash Step: If you must use a specific polymer, perform a solvent blank run to quantify the

background interference.

Issue 3: "My filtration unit cracked during vacuum
filtration."
Diagnosis: Solvent-Induced Stress Cracking. Disposable filtration units are often made of

Polystyrene (PS) or Polycarbonate (PC). CFC-113 attacks the amorphous regions of these

polymers, causing "crazing" (micro-cracks) that propagate under vacuum pressure. Corrective

Action:

Hardware Change: Use a Borosilicate Glass or Stainless Steel filtration holder.

Membrane Selection: Ensure the filter membrane is PTFE or Regenerated Cellulose (RC).

Avoid Nitrocellulose.

Scientific Mechanisms & Visualization
The Mechanism of Failure
The incompatibility is governed by Hansen Solubility Parameters. CFC-113 is a non-polar,

halogenated solvent.
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Like Dissolves Like: It interacts strongly with non-polar polymer chains (like EPDM or Natural

Rubber), inserting itself between the molecules. This pushes the chains apart (swelling).

Leaching: In flexible plastics (PVC), the solvent is more soluble with the plasticizer (the

additive that makes it soft) than the polymer itself. It selectively dissolves the plasticizer,

pulling it out.

Material Selection Logic
Use the following logic flow to determine if your setup is safe.
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Select Component for CFC-113

Is it an Elastomer?
(O-Ring, Gasket)

Is it a Structural Plastic?
(Tubing, Housing)

No

Is it a Dynamic Seal?
(Moving parts, e.g., Pump)

Yes

Is it Rigid? Is it Flexible Tubing? MUST USE:
FFKM (Kalrez) or PTFE

Yes

Static Seal
(Lid, Flange)

No

ACCEPTABLE:
FKM (Viton A)

(Monitor for swelling)

AVOID:
EPDM, Buna-N, Neoprene

Is it Amorphous?
(Clear: PS, PC, Acrylic)

FAILURE RISK:
Stress Cracking/Dissolution

Yes

USE:
PVDF, PCTFE, PEEK

No

FAILURE RISK:
Plasticizer Leaching (PVC)

USE:
FEP-Lined or PTFE

Alternative

Click to download full resolution via product page

Caption: Decision tree for selecting materials compatible with Trichlorotrifluoroethane based on

mechanical requirements.

Self-Validating Protocol: The Immersion Test
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Do not trust the datasheet alone. If you are using a generic O-ring or tubing of unknown origin,

perform this test.

Objective: Quantify swelling and weight change to determine compatibility.

Materials:

Precision Balance (0.0001g resolution)

Calipers (0.01mm resolution)

Glass vial with Teflon-lined cap

The solvent (CFC-113)

Workflow:

Baseline: Measure the dry weight (

) and outer diameter (

) of the sample.

Exposure: Fully submerge the sample in CFC-113 in the sealed vial.

Incubation: Store at room temperature for 48 hours.

Measurement (Wet): Remove sample, quickly blot dry (do not let it evaporate fully), and

measure Weight (

) and Diameter (

).

Calculation: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-

inserted display">

[2]

Pass/Fail Criteria:
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< 5% Change: Compatible for dynamic and static use.

5 - 15% Change: Compatible for static use only (flanges/gaskets).

> 15% Change: Incompatible.

1. Weigh & Measure
(Dry)

2. Submerge in
CFC-113 (48h)

3. Blot Dry &
Measure (Wet)

4. Calculate
% Change

< 5%
PASS

5-15%
STATIC ONLY

> 15%
FAIL

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) for validating elastomer compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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